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Compound of Interest

Compound Name: Creosol-d4

Cat. No.: B1482690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of high-purity

deuterated creosol (Creosol-d4), an essential internal standard for mass spectrometry-based

quantitative analysis. This document offers a comparative summary of available products,

detailed experimental protocols for its application, and visualizations of relevant biological

pathways.

High-Purity Deuterated Creosol Suppliers and
Specifications
The use of stable isotope-labeled internal standards, such as Creosol-d4, is critical for

achieving accurate and precise quantification in complex biological matrices by correcting for

variability in sample preparation and instrument response.[1][2][3] Several commercial

suppliers offer high-purity deuterated creosol and its isomers. The following tables summarize

the key quantitative data for these products based on currently available information.
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Supplier
Product
Name

Catalog
Number

Isotopic
Purity

Chemical
Purity

Formulati
on

CAS
Number

MedChem

Express
Creosol-d4

HY-

W040971S

Not

specified
>98% Solid 20189-08-6

CDN

Isotopes

2-Methoxy-

4-

methylphe

nol-3,5,6-

d3,OD

D-6963
98 atom %

D
>98% Solid 20189-08-6

Sigma-

Aldrich

p-Cresol-

d4
775341

97 atom %

D
99% (CP) Solid

Not

specified

Note: Data is subject to change. It is recommended to obtain the latest Certificate of Analysis

from the supplier for the most accurate and lot-specific information.

Experimental Protocol: Quantification of Creosol in
Biological Samples using LC-MS/MS with Creosol-
d4 Internal Standard
This protocol outlines a general procedure for the quantitative analysis of creosol in a biological

matrix (e.g., plasma, urine) using liquid chromatography-tandem mass spectrometry (LC-

MS/MS) with Creosol-d4 as an internal standard.

Materials and Reagents
Creosol analytical standard

Creosol-d4 (internal standard)

LC-MS grade acetonitrile, methanol, and water

Formic acid

Biological matrix (e.g., plasma, urine)
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Microcentrifuge tubes

Pipettes and tips

Preparation of Stock and Working Solutions
Creosol Stock Solution (1 mg/mL): Accurately weigh and dissolve creosol in methanol.

Creosol-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve

Creosol-d4 in methanol.

Working Standards: Prepare a series of calibration standards by serially diluting the Creosol

stock solution with a 50:50 methanol:water mixture.

Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Creosol-d4 stock solution in

acetonitrile.

Sample Preparation (Protein Precipitation)
Protein precipitation is a common method for sample cleanup in bioanalysis.[4]

Pipette 100 µL of the biological sample (plasma, urine), calibration standard, or quality

control sample into a 1.5 mL microcentrifuge tube.

Add 20 µL of the internal standard working solution to each tube and vortex briefly.

Add 300 µL of cold acetonitrile (containing the internal standard) to each tube to precipitate

proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately

40°C.
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Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 water:acetonitrile

with 0.1% formic acid).

Vortex for 30 seconds and centrifuge at 14,000 rpm for 5 minutes.

Inject 5-10 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions (Illustrative Example)
LC System: Agilent 1290 Infinity II or equivalent

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Gradient: A suitable gradient to separate creosol from matrix components (e.g., 5-95% B

over 5 minutes)

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode

MRM Transitions:

Creosol: To be determined based on parent and product ions.

Creosol-d4: To be determined based on parent and product ions.

Visualization of Relevant Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate key biological pathways

involving creosol and a typical experimental workflow for its analysis.
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Experimental Workflow for Creosol Quantification
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(e.g., Plasma)

Spike with
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LC-MS/MS Analysis
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A typical sample preparation workflow for LC-MS/MS analysis.
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p-Cresol Induced Cellular Senescence Signaling
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p-Cresol's role in the FAK-Akt-TWIST signaling pathway.
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Creosol Metabolism and Detoxification
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A simplified overview of creosol metabolism and detoxification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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